5-((3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[3,4-dihydro-1H-isoquinolin-2-yl(thiophen-2-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H18N4OS2/c1-12-20-19-23(21-12)18(24)17(26-19)16(15-7-4-10-25-15)22-9-8-13-5-2-3-6-14(13)11-22/h2-7,10,16,24H,8-9,11H2,1H3
• InChI Key: SSZPEGYJVSNZDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CS3)N4CCC5=CC=CC=C5C4)O
• Molecular Formula: C19H18N4OS2
• Molecular Weight: 382.5 g/mol

Description

5-((3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H18N4OS2 and its molecular weight is 382.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has shown that derivatives of 1,2,4-triazole possess significant antimicrobial properties. Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, demonstrating good to moderate antimicrobial activities against various microorganisms Bektaş et al., 2007. Similarly, Taha (2008) developed a series of arylideneamines and aroylamines derived from 1,2,4-triazole derivatives, which were tested for their antibacterial and antifungal activity, showing promising results Taha, 2008.

Antileishmanial and Antitubercular Activities

Compounds incorporating the 1,2,4-triazole moiety have also been evaluated for their antileishmanial and antitubercular activities. Süleymanoğlu et al. (2018) conducted a study on 1,2,4-triazole derivatives with morpholine, finding significant antileishmanial activity, especially for compounds with specific structural features Süleymanoğlu et al., 2018. Additionally, Titova et al. (2019) synthesized structural analogs of ethyl 5-methyl-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, showing promising tuberculostatic activity, indicating the potential of these compounds in combating tuberculosis Titova et al., 2019.

Dual Inhibitors of Mycobacterium Tuberculosis and Influenza Virus

Marvadi et al. (2019) synthesized novel 5-Chloro-2-thiophenyl-1,2,3-triazolylmethyldihydroquinolines as dual inhibitors of Mycobacterium tuberculosis and influenza virus, showcasing the versatility of triazole derivatives in addressing multiple pathogens through a single molecular framework Marvadi et al., 2019.